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[3-(4-Methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate [3-(4-Methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate
Brand Name: Vulcanchem
CAS No.: 1522-89-0
VCID: VC21303157
InChI: InChI=1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3
SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C
Molecular Formula: C33H36O12S4
Molecular Weight: 752.9 g/mol

[3-(4-Methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate

CAS No.: 1522-89-0

Cat. No.: VC21303157

Molecular Formula: C33H36O12S4

Molecular Weight: 752.9 g/mol

* For research use only. Not for human or veterinary use.

[3-(4-Methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate - 1522-89-0

Specification

CAS No. 1522-89-0
Molecular Formula C33H36O12S4
Molecular Weight 752.9 g/mol
IUPAC Name [3-(4-methylphenyl)sulfonyloxy-2,2-bis[(4-methylphenyl)sulfonyloxymethyl]propyl] 4-methylbenzenesulfonate
Standard InChI InChI=1S/C33H36O12S4/c1-25-5-13-29(14-6-25)46(34,35)42-21-33(22-43-47(36,37)30-15-7-26(2)8-16-30,23-44-48(38,39)31-17-9-27(3)10-18-31)24-45-49(40,41)32-19-11-28(4)12-20-32/h5-20H,21-24H2,1-4H3
Standard InChI Key KBTUOVZRXXHLOB-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C
Canonical SMILES CC1=CC=C(C=C1)S(=O)(=O)OCC(COS(=O)(=O)C2=CC=C(C=C2)C)(COS(=O)(=O)C3=CC=C(C=C3)C)COS(=O)(=O)C4=CC=C(C=C4)C

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